Cas no 76663-85-9 (2-ethoxy-2-phenylethan-1-amine)

• Product Name: 2-ethoxy-2-phenylethan-1-amine
• CAS No: 76663-85-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5976763
• PubChem ID: 10654601
• Update Time: 2025-05-20

2-ethoxy-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-2-phenyl-ethylamine
• Benzeneethanamine, β-ethoxy-
• 2-ethoxy-2-phenylethan-1-amine
• EN300-184055
• SCHEMBL147186
• 76663-85-9
• AKOS005218161

• Inchi： 1S/C10H15NO/c1-2-12-10(8-11)9-6-4-3-5-7-9/h3-7,10H,2,8,11H2,1H3
• InChI Key： YSLLALOLBVYYEY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CN)OCC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 228-230 °C
• pka: 8.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-ethoxy-2-phenylethan-1-amine

2-Ethoxy-2-phenylethan-1-amine: A Comprehensive Overview

2-Ethoxy-2-phenylethan-1-amine, also known by its CAS number 76663-85-9, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines an ethoxy group and a phenyl group attached to an ethanamine backbone. Its molecular formula is C₁₁H₁₇NO, and it has a molecular weight of 183.24 g/mol. The compound is widely recognized for its role in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 2-Ethoxy-2-phenylethan-1-amine typically involves nucleophilic substitution reactions or reductive amination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of palladium catalysts has significantly improved the yield and purity of this compound in industrial settings.

In terms of physical properties, 2-Ethoxy-2-phenylethan-1-amine is a white crystalline solid with a melting point of approximately 70°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for various aqueous-based applications. The compound exhibits good stability under normal storage conditions but should be protected from prolonged exposure to light and moisture to prevent degradation.

The chemical properties of 2-Ethoxy-2-phenylethan-1-amine make it an ideal candidate for use as an intermediate in the synthesis of more complex molecules. For example, it serves as a key precursor in the production of certain pharmaceutical agents, including anti-inflammatory drugs and antiviral compounds. Recent studies have highlighted its potential in the development of novel bioactive compounds with enhanced therapeutic efficacy.

In the agrochemical industry, 2-Ethoxy-2-phenylethan-1-amines are employed as intermediates in the synthesis of pesticides and herbicides. Their ability to form stable complexes with metal ions has also led to their use in catalytic processes within the chemical industry. Moreover, this compound has found applications in the formulation of specialty polymers and surfactants due to its unique surface-active properties.

The latest research on 2-Ethoxy